Cas no 102740-25-0 (Benzoic acid, 2-ethyl-4-methoxy-5-methyl-)

• Product Name: Benzoic acid, 2-ethyl-4-methoxy-5-methyl-
• CAS No: 102740-25-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1136457
• Update Time: 2024-07-26

Benzoic acid, 2-ethyl-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethyl-4-methoxy-5-methyl-
• 2-Ethyl-4-methoxy-5-methylbenzoic acid

• Inchi： 1S/C11H14O3/c1-4-8-6-10(14-3)7(2)5-9(8)11(12)13/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： UZEHDPLJLBJHJM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=C(OC)C=C1CC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±37.0 °C(Predicted)
• PSA: 46.53
• pka: 4.13±0.10(Predicted)